Cas no 1805857-97-9 (1-Chloro-3-(5-ethyl-2-methylphenyl)propan-2-one)

• Product Name: 1-Chloro-3-(5-ethyl-2-methylphenyl)propan-2-one
• CAS No: 1805857-97-9
• MF: C₁₂H₁₅ClO
• MW: 210.699902772903
• CID: 5008155
• Update Time: 2025-10-28

1-Chloro-3-(5-ethyl-2-methylphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Chloro-3-(5-ethyl-2-methylphenyl)propan-2-one

• Inchi： 1S/C12H15ClO/c1-3-10-5-4-9(2)11(6-10)7-12(14)8-13/h4-6H,3,7-8H2,1-2H3
• InChI Key： YEHZJGZECSVSNL-UHFFFAOYSA-N
• SMILES： ClCC(CC1C=C(C=CC=1C)CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 191
• XLogP3: 3.3
• Topological Polar Surface Area: 17.1

Additional information on 1-Chloro-3-(5-ethyl-2-methylphenyl)propan-2-one

1-Chloro-3-(5-Ethyl-2-Methylphenyl)Propan-2-One: A Comprehensive Overview

The compound 1-Chloro-3-(5-Ethyl-2-Methylphenyl)Propan-2-One (CAS No. 1805857-97-9) is a significant molecule in the field of organic chemistry, particularly in the study of ketones and their derivatives. This compound has garnered attention due to its unique structural features and potential applications in various industries, including pharmaceuticals, agrochemicals, and materials science. Recent advancements in synthetic methodologies and computational chemistry have further illuminated its properties and utility.

Chemical Structure and Properties

1-Chloro-3-(5-Ethyl-2-Methylphenyl)Propan-2-One is characterized by a propanone backbone with a chlorine atom at position 1 and a substituted phenyl group at position 3. The phenyl substituent is further modified with an ethyl group at position 5 and a methyl group at position 2, creating a complex aromatic system that influences the compound's reactivity and stability. The molecule's structure allows for various functional group transformations, making it a versatile building block in organic synthesis.

Recent studies have focused on the electronic effects of the substituents on the aromatic ring, particularly how they influence the reactivity of the ketone group. Computational modeling has revealed that the methyl and ethyl groups exert an electron-donating effect, which stabilizes certain intermediates during reactions involving this compound.

Synthesis and Characterization

The synthesis of 1-Chloro-3-(5-Ethyl-2-Methylphenyl)Propan-2-One involves multi-step reactions that highlight its synthetic accessibility. A common approach begins with the Friedel-Crafts acylation of a suitably substituted toluene derivative, followed by oxidation to form the ketone group. The introduction of the chlorine atom is typically achieved through nucleophilic substitution or electrophilic aromatic substitution, depending on the specific conditions used.

Recent research has explored greener synthesis routes, such as using microwave-assisted synthesis or catalytic systems to enhance reaction efficiency and reduce environmental impact. These methods have shown promising results in terms of yield and selectivity, making them attractive for large-scale production.

Applications in Industry

1-Chloro-3-(5-Ethyl-2-Methylphenyl)Propan-2-One finds applications in diverse fields due to its unique chemical properties. In pharmaceuticals, it serves as an intermediate in the synthesis of bioactive compounds with potential therapeutic effects. For instance, derivatives of this compound have been studied for their anti-inflammatory and antioxidant properties.

In agrochemicals, this compound has been utilized as a precursor for herbicides and fungicides due to its ability to undergo various functional group transformations that enhance bioactivity against target organisms.

Additionally, recent studies have explored its role in materials science, particularly in the development of advanced polymers with tailored properties such as thermal stability and mechanical strength.

Safety and Environmental Considerations

The handling of 1-Chloro-3-(5-Ethyl-2-Methylphenyl)Propan-2-One requires adherence to standard safety protocols due to its chemical reactivity. Proper ventilation and personal protective equipment are essential during synthesis and manipulation to minimize exposure risks.

From an environmental perspective, efforts are being made to develop sustainable synthetic pathways that minimize waste generation and reduce the ecological footprint associated with its production.

Future Directions

The future of 1-Chloro-3-(5-Ethyl